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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the melting and boiling points of 1-
Bromopyrene, a key intermediate in various fields including organic synthesis, environmental

science, and materials research.[1] The document outlines its key physical constants,

experimental methodologies for their determination, and a representative synthesis and

purification workflow.

Physical Properties: Melting and Boiling Points
1-Bromopyrene is typically a white to pale yellow or light brown crystalline solid at room

temperature.[2] Its thermal properties are critical for its handling, purification, and application in

various chemical processes.[2] The table below summarizes the reported melting and boiling

point ranges for 1-Bromopyrene.

Parameter Value Conditions

Melting Point 98 - 105 °C Atmospheric Pressure

102 - 105 °C[1][2][3][4][5]

95.0 - 102.0 °C[6]

98 °C[6]

Boiling Point 255 °C 7 mmHg[1][3][4][6]
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Experimental Protocols
The following sections detail the methodologies for the synthesis, purification, and

determination of the melting point of 1-Bromopyrene.

2.1. Synthesis and Purification of 1-Bromopyrene

A common method for the synthesis of 1-Bromopyrene involves the electrophilic bromination

of pyrene.[2]

Reaction Setup: The reaction is typically carried out using N-bromosuccinimide (NBS) as the

brominating agent in an organic solvent such as N,N-dimethylformamide (DMF) or

dichloromethane.[2]

Procedure: The reaction proceeds at room temperature.[2]

Work-up and Isolation: Upon completion, the product is isolated through extraction.[2] The

organic phases are combined, washed with deionized water, and then dried over anhydrous

magnesium sulfate (MgSO4).[4]

Purification: The solvent is removed under reduced pressure to yield the crude product.[4]

Further purification is achieved by recrystallization, often using hexane, to obtain pure 1-
bromopyrene as a light yellow powder.[2][4] A melting point of 103-104°C has been reported

for the recrystallized product.[4]

2.2. Melting Point Determination

The melting point of 1-Bromopyrene is determined using a standard melting point apparatus.

Sample Preparation: A small amount of the dried, purified 1-Bromopyrene crystals is placed

into a capillary tube, which is then sealed at one end.

Apparatus: The capillary tube is placed in a calibrated melting point apparatus.

Measurement: The sample is heated at a controlled rate. The temperature at which the

substance starts to melt and the temperature at which it becomes completely liquid are

recorded as the melting point range.
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2.3. Boiling Point Determination under Reduced Pressure

Due to its high boiling point at atmospheric pressure, the boiling point of 1-Bromopyrene is

typically determined under reduced pressure to prevent decomposition.

Apparatus: A distillation apparatus suitable for vacuum distillation is assembled.

Procedure: The purified 1-Bromopyrene is placed in the distillation flask. The system is

evacuated to the desired pressure (e.g., 7 mmHg).

Measurement: The sample is heated, and the temperature at which the liquid boils and its

vapor condenses is recorded as the boiling point at that specific pressure.

Logical Workflow: Synthesis and Purification of 1-
Bromopyrene
The following diagram illustrates the general workflow for the synthesis and purification of 1-
Bromopyrene.
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Caption: A flowchart of the synthesis and purification of 1-Bromopyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

